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Compound of Interest

Compound Name: 4-Bromo-2,5-diisopropylaniline

Cat. No.: B13859370

Get Quote

Executive Summary & Compound Significance
4-Bromo-2,5-diisopropylaniline is a halogenated aniline derivative characterized by the

presence of two isopropyl groups at the ortho and meta positions relative to the amine, and a

bromine atom at the para position.

Primary Context: It frequently appears as a regioisomeric impurity or degradation product in

the manufacturing of thiourea-based insecticides (e.g., Diafenthiuron) or as a specialized

building block for steric tuning in organometallic catalysis.

Analytical Challenge: Differentiating the 2,5-isomer from the symmetric 2,6-isomer is critical,

as the "ortho effect" in the 2,6-isomer significantly alters reactivity and biological activity. GC-

MS offers the most robust method for separation (via retention time) and identification (via

fragmentation nuances).
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Feature
4-Bromo-2,5-

diisopropylaniline

4-Bromo-2,6-

diisopropylaniline

Structure
Asymmetric substitution (2,5-

alkyl)

Symmetric substitution (2,6-

alkyl)

Steric Environment
Moderate steric hindrance

(one ortho group)

High steric hindrance (two

ortho groups flanking NH₂)

Key Application
Impurity profiling

(Diafenthiuron); Fine Chem

Ligand synthesis (NHC

precursors); Standard Reagent

CAS Number
Not widely listed

(Research/Impurity)
80058-84-0

Experimental Protocol (GC-MS)[1][2][3]
To ensure reproducible fragmentation data, the following standardized Electron Ionization (EI)

protocol is recommended. This setup minimizes thermal degradation while maximizing

resolution between isomers.

Sample Preparation:

Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade).

Concentration: 100 µg/mL (100 ppm).

Derivatization (Optional): Not strictly required for non-polar columns, but trifluoroacetic

anhydride (TFAA) can be used to improve peak shape if tailing occurs due to the amine.

Instrument Parameters:

Ionization Mode: Electron Impact (EI) at 70 eV.

Source Temperature: 230 °C.

Transfer Line: 280 °C.
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Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m × 0.25 mm ID × 0.25

µm film.

Oven Program:

Hold at 60 °C for 1 min.

Ramp 20 °C/min to 280 °C.

Hold at 280 °C for 5 min.

Fragmentation Analysis
The mass spectrum of 4-Bromo-2,5-diisopropylaniline is dominated by cleavage of the alkyl

side chains and the halogen substituent.

Molecular Ion Cluster (M⁺)
m/z 255 and 257: The compound displays a characteristic 1:1 doublet intensity ratio due to

the natural abundance of Bromine isotopes (

and

).

Stability: The aromatic ring stabilizes the radical cation, making the molecular ion clearly

visible, though not necessarily the base peak.

Primary Fragmentation Pathways
The fragmentation follows three dominant mechanistic routes:

Benzylic

-Cleavage (Loss of Methyl):

Mechanism: Loss of a methyl radical (

, 15 Da) from one of the isopropyl groups. This forms a resonance-stabilized benzylic
cation (quinoid-like structure).
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Observed Ions:m/z 240 / 242 (M - 15).

Intensity: typically the Base Peak (100%) in alkyl-substituted anilines.

Loss of Bromine Radical:

Mechanism: Homolytic cleavage of the C-Br bond.

Observed Ion:m/z 176 (C

H

N

).

Significance: This peak lacks the bromine isotope pattern, confirming the loss of the

halogen.

McLafferty-like Rearrangement / Loss of Propene:

Mechanism: The isopropyl group can undergo rearrangement to lose a neutral propene

molecule (C

H

, 42 Da), especially if the ortho position allows interaction with the amine hydrogen.

Observed Ions:m/z 213 / 215 (M - 42).

Fragmentation Pathway Diagram
The following diagram illustrates the causal relationships in the fragmentation cascade.
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Click to download full resolution via product page

Caption: Predicted EI-MS fragmentation pathway for 4-Bromo-2,5-diisopropylaniline showing

primary loss of methyl and bromine radicals.

Comparative Analysis: 2,5- vs. 2,6-Isomer[1]
Differentiation between the 2,5- and 2,6-isomers is the most common analytical hurdle. While

their mass spectra are qualitatively similar (same fragments), their relative abundances and

retention times differ due to the "Ortho Effect."

The "Ortho Effect" Mechanism
In the 2,6-isomer, the amine group is flanked by two bulky isopropyl groups. This steric

crowding prevents the amine from becoming coplanar with the ring, reducing resonance

delocalization.

Consequence: The 2,6-isomer often exhibits a higher abundance of the M-15 ion relative to

the molecular ion compared to the 2,5-isomer. The relief of steric strain upon fragmentation

drives the reaction.

2,5-Isomer: With only one ortho group, the steric strain is lower, often resulting in a slightly

more intense molecular ion (M⁺) relative to the base peak than seen in the 2,6-isomer.
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Data Comparison Table[1][4]
Parameter

4-Bromo-2,5-

diisopropylaniline

4-Bromo-2,6-

diisopropylaniline

Molecular Ion (M⁺)
m/z 255/257 (Moderate

Intensity)

m/z 255/257 (Weaker

Intensity)

Base Peak m/z 240/242 (M - CH₃) m/z 240/242 (M - CH₃)

Loss of Propene m/z 213/215 (Variable)
m/z 213/215 (Often

suppressed due to sterics)

Retention Time (DB-5)
Elutes Later (Higher boiling

point interaction)

Elutes Earlier (Steric shielding

reduces polarity)

Key Differentiator
Retention Time is the primary

confirmation tool.[1]

Spectral Fingerprint (Ratio of

M+ to M-15).

Retention Time Logic
On a non-polar column (DB-5ms), the 2,6-diisopropylaniline derivative typically elutes earlier

than the 2,5-isomer.

Reasoning: The two ortho isopropyl groups in the 2,6-isomer effectively "shield" the polar

amine group (

), reducing its interaction with the stationary phase and lowering the effective boiling point
relative to the more exposed amine in the 2,5-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Bromo-2,6-diisopropylaniline | C12H18BrN | CID 11780114 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 4-bromo-N,N-diisopropylaniline | C12H18BrN | CID 15335633 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13859370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

